![molecular formula C11H9N3O B1453504 3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile CAS No. 1197714-21-8](/img/structure/B1453504.png)
3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile
Overview
Description
3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile (MOB) is an organic compound that has been studied for its potential application in various scientific research fields. MOB is a heterocyclic compound containing an imidazole ring and a benzonitrile group. It is a colorless solid with a melting point of 81-83°C and a boiling point of 181-182°C. MOB is soluble in water, alcohols, and chloroform, and is insoluble in ether and benzene. MOB has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
Corrosion Inhibition
3-(5-methyl-2-oxo-2,3-dihydro-1H-imidazol-1-yl)benzonitrile and its derivatives have been researched for their potential as corrosion inhibitors. A study by Ammal et al. (2018) focused on the corrosion inhibition properties of 1,3,4-oxadiazole derivatives on mild steel in sulphuric acid. The study showed that these inhibitors, through physicochemical and computational methods, can form a protective layer on mild steel surfaces, indicating their potential application in corrosion prevention (Ammal, Prajila, & Joseph, 2018).
Coordination Polymer Synthesis
Research by Agarwal and Bharadwaj (2015) explored the hydrothermal synthesis of a three-dimensional porous coordination polymer using a similar compound. This polymer demonstrated unique topological structures, indicating potential applications in materials science for creating innovative materials with specific properties (Agarwal & Bharadwaj, 2015).
Synthesis of Novel Compounds
Several studies have focused on the synthesis of novel compounds using derivatives of this compound. For instance:
- Poomathi et al. (2015) synthesized spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, indicating the compound's utility in creating complex molecular structures with potential pharmacological applications (Poomathi et al., 2015).
- Aijaz, Sañudo, and Bharadwaj (2011) developed new coordination polymers with distinct photoluminescence and magnetic properties, showcasing the compound's relevance in developing materials with specific electronic or optical characteristics (Aijaz, Sañudo, & Bharadwaj, 2011).
Antimicrobial Research
Research by Shruthi et al. (2016) described the synthesis of novel hybrid molecules incorporating a derivative of this compound, showing potent antimicrobial and anti-tubercular activities. This suggests potential applications in antimicrobial drug development (Shruthi et al., 2016).
Photoluminescence Studies
Tang, Wang, and Ng (2018) conducted studies on the luminescent properties of salts derived from a compound similar to this compound. This research might have implications for the development of new materials with specific luminescent properties (Tang, Wang, & Ng, 2018).
Antiferromagnetic Materials
A study by Nagashima, Inoue, and Yoshioka (2004) on a related compound highlighted the role of hydrogen bonds in creating a one-dimensional antiferromagnetic spin system. This research could contribute to the development of materials with specific magnetic properties (Nagashima, Inoue, & Yoshioka, 2004).
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a broad range of biological targets
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes . The specific interactions and changes induced by this compound require further investigation.
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific effects of this compound require further investigation.
properties
IUPAC Name |
3-(4-methyl-2-oxo-1H-imidazol-3-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O/c1-8-7-13-11(15)14(8)10-4-2-3-9(5-10)6-12/h2-5,7H,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXIVTYLTTCAYQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=O)N1C2=CC=CC(=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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